Cas no 115818-57-0 (5-iodo-5-methylnonane)
5-iodo-5-methylnonane structure
Product Name:5-iodo-5-methylnonane
CAS No:115818-57-0
MF:C10H21I
MW:268.178215742111
CID:2613779
PubChem ID:13974065
Update Time:2025-04-21
5-iodo-5-methylnonane Chemical and Physical Properties
Names and Identifiers
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- 5-iodo-5-methylnonane
- DTXSID80553549
- 115818-57-0
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- Inchi： 1S/C10H21I/c1-4-6-8-10(3,11)9-7-5-2/h4-9H2,1-3H3
- InChI Key： CVZSHQGDEFHUQV-UHFFFAOYSA-N
- SMILES： IC(C)(CCCC)CCCC
Computed Properties
- Exact Mass: 268.06880Da
- Monoisotopic Mass: 268.06880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 80.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 0Ų
5-iodo-5-methylnonane Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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